PSMA-11 2,2,2-Trifluoroacetate
Description
PSMA-11 2,2,2-Trifluoroacetate is a complex organic compound with significant applications in scientific research, particularly in the fields of chemistry, biology, medicine, and industry. Its molecular structure and unique properties make it a valuable tool for various applications.
Properties
Molecular Formula |
C46H63F3N6O19 |
|---|---|
Molecular Weight |
1061.0 g/mol |
IUPAC Name |
(2S)-2-[[(1R)-1-carboxy-5-[6-[3-[3-[[2-[[5-(2-carboxyethyl)-2-hydroxyphenyl]methyl-(carboxymethyl)amino]ethyl-(carboxymethyl)amino]methyl]-4-hydroxyphenyl]propanoylamino]hexanoylamino]pentyl]carbamoylamino]pentanedioic acid;2,2,2-trifluoroacetic acid |
InChI |
InChI=1S/C44H62N6O17.C2HF3O2/c51-34-13-8-28(22-30(34)24-49(26-40(59)60)20-21-50(27-41(61)62)25-31-23-29(9-14-35(31)52)11-16-38(55)56)10-15-37(54)46-18-4-1-2-7-36(53)45-19-5-3-6-32(42(63)64)47-44(67)48-33(43(65)66)12-17-39(57)58;3-2(4,5)1(6)7/h8-9,13-14,22-23,32-33,51-52H,1-7,10-12,15-21,24-27H2,(H,45,53)(H,46,54)(H,55,56)(H,57,58)(H,59,60)(H,61,62)(H,63,64)(H,65,66)(H2,47,48,67);(H,6,7)/t32-,33+;/m1./s1 |
InChI Key |
FXOGHECPNKNJIK-VMXYRSAXSA-N |
Isomeric SMILES |
C1=CC(=C(C=C1CCC(=O)NCCCCCC(=O)NCCCC[C@H](C(=O)O)NC(=O)N[C@@H](CCC(=O)O)C(=O)O)CN(CCN(CC2=C(C=CC(=C2)CCC(=O)O)O)CC(=O)O)CC(=O)O)O.C(=O)(C(F)(F)F)O |
Canonical SMILES |
C1=CC(=C(C=C1CCC(=O)NCCCCCC(=O)NCCCCC(C(=O)O)NC(=O)NC(CCC(=O)O)C(=O)O)CN(CCN(CC2=C(C=CC(=C2)CCC(=O)O)O)CC(=O)O)CC(=O)O)O.C(=O)(C(F)(F)F)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of PSMA-11 2,2,2-Trifluoroacetate involves multiple steps, starting with the reaction of specific precursor molecules under controlled conditions. The process typically requires the use of strong bases and acids to facilitate the formation of the desired compound.
Industrial Production Methods: In an industrial setting, the production of this compound is carried out using large-scale reactors and advanced purification techniques. The compound is synthesized in batches, and rigorous quality control measures are implemented to ensure its purity and consistency.
Chemical Reactions Analysis
Types of Reactions: PSMA-11 2,2,2-Trifluoroacetate undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound's structure and enhancing its properties.
Common Reagents and Conditions: The reactions involving this compound typically use reagents such as oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and substitution reagents (e.g., halides). The reaction conditions, such as temperature and pressure, are carefully controlled to achieve the desired outcomes.
Major Products Formed: The major products formed from these reactions include various derivatives of this compound, which can be further utilized in different applications. These derivatives exhibit unique properties and functionalities that are valuable in scientific research.
Scientific Research Applications
PSMA-11 2,2,2-Trifluoroacetate has a wide range of applications in scientific research:
Chemistry: It is used as a reagent in organic synthesis and as a building block for the construction of complex molecules.
Biology: The compound is employed in biochemical assays and studies involving enzyme inhibition and protein interactions.
Medicine: this compound is utilized in the development of diagnostic and therapeutic agents, particularly in the field of oncology.
Industry: It finds applications in the production of advanced materials and as a catalyst in various industrial processes.
Mechanism of Action
The mechanism by which PSMA-11 2,2,2-Trifluoroacetate exerts its effects involves its interaction with specific molecular targets and pathways. The compound binds to target molecules, leading to the modulation of biological processes. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
PSMA-11 2,2,2-Trifluoroacetate is compared with other similar compounds to highlight its uniqueness. Some of the similar compounds include:
PSMA-12 2,2,2-Trifluoroacetate
PSMA-13 2,2,2-Trifluoroacetate
PSMA-14 2,2,2-Trifluoroacetate
These compounds share similar structural features but differ in their functional groups and properties, making this compound distinct in its applications and effectiveness.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
